Cas no 500543-30-6 (Benzenesulfonamide, 3-[[4-(6-quinolinylamino)-2-pyrimidinyl]amino]-)

• Product Name: Benzenesulfonamide, 3-[[4-(6-quinolinylamino)-2-pyrimidinyl]amino]-
• CAS No: 500543-30-6
• MF: C₁₉H₁₆N₆O₂S
• MW: 392.434341430664
• CID: 1547297
• Update Time: 2024-08-24

Benzenesulfonamide, 3-[[4-(6-quinolinylamino)-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-[[4-(6-quinolinylamino)-2-pyrimidinyl]amino]-

• Inchi： 1S/C19H16N6O2S/c20-28(26,27)16-5-1-4-14(12-16)24-19-22-10-8-18(25-19)23-15-6-7-17-13(11-15)3-2-9-21-17/h1-12H,(H2,20,26,27)(H2,22,23,24,25)
• InChI Key： NXGPLOVWEFORIE-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=CC(NC2=NC=CC(NC3=CC=C4C(=C3)C=CC=N4)=N2)=C1

Computed Properties

• Exact Mass: 392.10578

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• Boiling Point: 717.7±70.0 °C(Predicted)
• PSA: 122.89
• pka: 10.11±0.60(Predicted)